Cas no 1807085-33-1 (Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate)

• Product Name: Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate
• CAS No: 1807085-33-1
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4938956
• Update Time: 2025-05-21

Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate

• Inchi： 1S/C11H11ClN2O2/c1-16-11(15)4-7-3-10(12)9(6-14)2-8(7)5-13/h2-3H,4-5,13H2,1H3
• InChI Key： XEHLACKZAMDCAV-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(CN)=C(C=1)CC(=O)OC

Computed Properties

• Exact Mass: 238.0509053 g/mol
• Monoisotopic Mass: 238.0509053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 238.67

Additional information on Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate

Comprehensive Overview of Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate (CAS No. 1807085-33-1)

Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate (CAS No. 1807085-33-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chloro and cyano functional groups, is widely studied for its potential applications in drug synthesis and material science. The compound's molecular structure, featuring an aminomethyl moiety, makes it a versatile intermediate in the development of bioactive molecules. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in modern medicinal chemistry.

In recent years, the demand for Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate has surged due to its relevance in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce such intermediates, aligning with global trends like carbon neutrality and circular economy. The compound's cyano group also positions it as a candidate for photovoltaic materials, a hot topic in renewable energy research. These applications highlight its cross-disciplinary importance, bridging gaps between pharmaceuticals, agriculture, and energy sectors.

The synthesis of Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate typically involves multi-step reactions, including esterification and amination processes. Optimizing these reactions for higher yields and lower byproduct formation is a key focus in industrial chemistry. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity, a critical factor given its use in sensitive applications. Discussions on platforms like ResearchGate often revolve around improving synthetic routes or exploring novel derivatives, reflecting the compound's dynamic research landscape.

From a commercial perspective, suppliers of CAS No. 1807085-33-1 emphasize compliance with REACH and GMP standards to meet regulatory requirements. The compound's stability under various storage conditions is another frequently searched topic, especially among logistics professionals. Additionally, its compatibility with biodegradable solvents aligns with the rising demand for sustainable lab practices. As AI-driven drug discovery accelerates, computational studies predicting the reactivity of Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate are also gaining traction, showcasing its integration with cutting-edge technologies.

In conclusion, Methyl 2-aminomethyl-5-chloro-4-cyanophenylacetate exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications, coupled with ongoing research into sustainable synthesis, ensure its continued relevance. For researchers and industry professionals, understanding its properties and potential is essential to harnessing its full capabilities in advancing science and technology.